Cas no 13244-67-2 (Phosphonic acid, phenyl-, monooctyl ester)

• Product Name: Phosphonic acid, phenyl-, monooctyl ester
• CAS No: 13244-67-2
• MF: C₁₄H₂₂O₃P
• MW: 269.29644536972
• CID: 1230938
• PubChem ID: 71354532
• Update Time: 2025-04-20

Phosphonic acid, phenyl-, monooctyl ester Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid, phenyl-, monooctyl ester
• octoxy(phenyl)phosphinate
• OCTYL PHENYLPHOSPHONATE
• DTXSID50779032
• 13244-67-2

• Inchi： 1S/C14H23O3P/c1-2-3-4-5-6-10-13-17-18(15,16)14-11-8-7-9-12-14/h7-9,11-12H,2-6,10,13H2,1H3,(H,15,16)/p-1
• InChI Key： XDRCLAYCMVGNCL-UHFFFAOYSA-M
• SMILES： P(C1C=CC=CC=1)(=O)([O-])OCCCCCCCC

Computed Properties

• Exact Mass: 269.13065656g/mol
• Monoisotopic Mass: 269.13065656g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 49.4Ų